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Compound of Interest

Compound Name: Osthole-d3

Cat. No.: B15581138 Get Quote

For researchers, scientists, and drug development professionals, the Certificate of Analysis

(CoA) for a deuterated standard like Osthole-d3 is a critical document. It provides a

comprehensive summary of the identity, purity, and quality of the compound, ensuring the

reliability and reproducibility of experimental results. This guide delves into the typical

components of an Osthole-d3 CoA, explaining the significance of each section and the

analytical techniques employed.

Compound Information and Specifications
A CoA for Osthole-d3 begins with fundamental identifying information and a summary of its

specifications. This section provides a quick reference for the user to confirm they have the

correct material and to understand its quality at a glance.
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Parameter Typical Specification Significance

Compound Name Osthole-d3 (Osthol-d3)

Provides the common name

for the deuterated analog of

Osthole.

CAS Number
Not available (Parent

compound CAS: 484-12-8)

A unique identifier for the

chemical substance. The

deuterated version may not

have a separate CAS number.

Molecular Formula C₁₅H₁₃D₃O₃

Indicates the elemental

composition, including the

presence of three deuterium

atoms.[1][2]

Molecular Weight ~247.3 g/mol

The mass of one mole of the

substance, which will be higher

than the non-deuterated form

(244.29 g/mol ).[3][4]

Appearance

White to off-white or light

yellow solid/crystalline powder.

[3][5]

A visual inspection to ensure

the product is free from

unexpected discoloration or

foreign matter.

Purity (by HPLC) ≥98%[3][6] or ≥99.0%[7]

Quantifies the percentage of

the desired compound,

indicating the level of

impurities.

Isotopic Purity ≥95%

Specifies the percentage of the

molecule that contains the

desired deuterium labeling.

Solubility

Soluble in DMSO, ethanol,

DMF; sparingly soluble in

aqueous buffers.[6][8]

Provides guidance on

appropriate solvents for

preparing stock solutions and

experimental dilutions.
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Storage Conditions -20°C, protect from light.[6][7]

Ensures the stability and

integrity of the compound over

time.

Analytical Data and Experimental Protocols
This core section of the CoA presents the data from various analytical tests used to confirm the

structure and purity of Osthole-d3. Below are the detailed methodologies for the key

experiments typically cited.

High-Performance Liquid Chromatography (HPLC) for
Purity Assessment
HPLC is a cornerstone technique for determining the purity of a compound by separating it

from any potential impurities.

Experimental Protocol:

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: A reversed-phase column, such as a Hypersil ODS2 or equivalent C18 column, is

commonly used.[9]

Mobile Phase: A mixture of organic solvent and an aqueous component. A typical mobile

phase could be a gradient or isocratic mixture of methanol or acetonitrile and water,

sometimes with a small amount of acid like acetic acid to improve peak shape. For example,

methanol-0.4% acetic acid (65:35, v/v).[9]

Flow Rate: A typical flow rate is around 1.0 mL/min.

Detection: UV detection is set at a wavelength where Osthole has maximum absorbance,

such as 322 nm.[9]

Procedure: A solution of Osthole-d3 is injected into the HPLC system. The compound and

any impurities are separated as they pass through the column, and their presence is
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detected by the UV detector. The purity is calculated by comparing the area of the main peak

(Osthole-d3) to the total area of all peaks in the chromatogram.

Mass Spectrometry (MS) for Identity and Isotopic Purity
Confirmation
Mass spectrometry is employed to confirm the molecular weight of Osthole-d3, which verifies

its identity and the incorporation of deuterium atoms.

Experimental Protocol:

Instrumentation: A mass spectrometer, often coupled with a liquid chromatography system

(LC-MS) such as a UPLC-ESI-QTOFMS.[10][11]

Ionization Source: Electrospray ionization (ESI) is a common technique used for molecules

like Osthole.

Analysis Mode: The analysis is typically performed in positive ion mode to detect the

protonated molecule [M+H]⁺.

Procedure: A dilute solution of the sample is introduced into the mass spectrometer. The

molecules are ionized, and the instrument measures the mass-to-charge ratio (m/z) of the

resulting ions. For Osthole-d3, a prominent peak corresponding to the expected molecular

weight of the deuterated compound confirms its identity. The mass spectrum will also be

analyzed to determine the isotopic distribution and confirm the isotopic purity.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Elucidation
NMR spectroscopy provides detailed information about the chemical structure of the molecule,

confirming the exact positions of the deuterium labels.

Experimental Protocol:

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).
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Solvent: A deuterated solvent in which the sample is soluble, such as chloroform-d (CDCl₃)

or dimethyl sulfoxide-d₆ (DMSO-d₆).

Experiments:

¹H NMR (Proton NMR): This experiment identifies the number and types of hydrogen

atoms in the molecule. In the ¹H NMR spectrum of Osthole-d3, the signals corresponding

to the positions where deuterium has been substituted will be absent or significantly

reduced in intensity.

¹³C NMR (Carbon NMR): This provides information about the carbon skeleton of the

molecule.

Procedure: The sample is dissolved in the appropriate deuterated solvent and placed in the

NMR spectrometer. The resulting spectra are analyzed and compared to the known

spectrum of non-deuterated Osthole to confirm the structure and the location of the

deuterium atoms.

Visualizing Key Processes
To better understand the workflow and the compound in question, the following diagrams are

provided.
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Caption: A typical workflow for generating a Certificate of Analysis.
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Caption: The chemical structure of Osthole with the likely positions of deuterium labeling

highlighted conceptually.

Conclusion
The Certificate of Analysis for Osthole-d3 is a foundational document that assures the quality

and identity of this critical research tool. By understanding the data presented and the

methodologies used to obtain it, researchers can confidently incorporate Osthole-d3 into their

studies, knowing that it meets the necessary specifications for high-quality, reproducible

science. Always review the CoA for each new lot of material to ensure consistency and

reliability in your experimental outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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